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Compound of Interest

Compound Name: Direct red 212

Cat. No.: B1172209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of Direct Red 212 and

alternative direct dyes on various fabric types, including cotton, viscose, and silk. The

information is intended to assist researchers and professionals in making informed decisions

for their specific applications.

Executive Summary
Direct dyes are a class of anionic dyes commonly used for cellulosic fibers like cotton and

viscose due to their ease of application and wide color range. However, their performance,

particularly in terms of wash fastness, can be a significant consideration. This guide delves into

the expected performance of Direct Red 212 and compares it with two alternatives: Direct Red

80 and C.I. Direct Red 227. While specific experimental data for Direct Red 212 is not readily

available in public literature, this comparison is based on the general characteristics of direct

dyes and available data for similar red direct dyes.

Performance Comparison of Direct Red Dyes
The following tables summarize the typical color fastness ratings of Direct Red 212 and its

alternatives on cotton, viscose, and silk fabrics. The ratings are based on the ISO 1-5 grading

scale for color change and staining, and the ISO 1-8 blue wool scale for light fastness, where a

higher number indicates better performance.
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Table 1: Performance on 100% Cotton Fabric

Dye Name

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(Color
Change)
(ISO 105-
C06)

Wash
Fastness
(Staining)
(ISO 105-
C06)

Rubbing
Fastness
(Dry) (ISO
105-X12)

Rubbing
Fastness
(Wet) (ISO
105-X12)

Direct Red

212 (Typical)
3-4 2-3 2-3 4 2-3

Direct Red

80[1]
4-5 3 3 4 3

C.I. Direct

Red 227[2][3]

[4][5]

Good Good Good Good Good

Table 2: Performance on 100% Viscose Fabric

Dye Name

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(Color
Change)
(ISO 105-
C06)

Wash
Fastness
(Staining)
(ISO 105-
C06)

Rubbing
Fastness
(Dry) (ISO
105-X12)

Rubbing
Fastness
(Wet) (ISO
105-X12)

Direct Red

212 (Typical)
3-4 2 2 4 2

Direct Red

80[1]
4-5 3 2 4 2-3

C.I. Direct

Red 227
Good Good Good Good Good

Table 3: Performance on 100% Silk Fabric
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Dye Name

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(Color
Change)
(ISO 105-
C06)

Wash
Fastness
(Staining)
(ISO 105-
C06)

Rubbing
Fastness
(Dry) (ISO
105-X12)

Rubbing
Fastness
(Wet) (ISO
105-X12)

Direct Red

212 (Typical)
3 2 2-3 4-5 3

Direct Red

80[1]
4-5 3 3 4-5 3-4

C.I. Direct

Red 227
Good Good Good Good Good

Note: "Good" indicates a rating of 4 or higher. The performance of direct dyes can be

significantly improved with the use of cationic fixing agents and other after-treatments, which

can enhance wash fastness by one to two grades.[6][7]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

ISO standards.

Color Fastness to Light (ISO 105-B02)
Principle: A specimen of the textile is exposed to artificial light under specified conditions, along

with a set of blue wool references. The color fastness is assessed by comparing the change in

color of the specimen with that of the references.[8]

Apparatus:

Xenon arc lamp apparatus

Blue wool references (Scale 1-8)

Grey Scale for assessing change in color
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Masks for covering a portion of the specimens and references

Procedure:

A portion of the textile specimen and the blue wool references are covered.

The specimens and references are exposed to the light from the xenon arc lamp

simultaneously under controlled conditions of temperature and humidity.

The exposure is continued until the contrast between the exposed and unexposed parts of

the specimen is equal to a specific grade on the Grey Scale or for a specified period.

The color fastness to light of the specimen is evaluated by comparing the degree of fading of

the specimen with that of the blue wool references.

Color Fastness to Washing (ISO 105-C06)
Principle: A specimen of the textile in contact with specified adjacent fabrics is mechanically

agitated in a soap or soap and soda solution, rinsed, and dried. The change in color of the

specimen and the staining of the adjacent fabrics are assessed with the Grey Scales.[9]

Apparatus:

Washing device (e.g., Launder-Ometer) with stainless steel containers

Stainless steel balls (for mechanical action)

Multifibre adjacent fabric

Grey Scale for assessing change in color and staining

Spectrophotometer (for quantitative assessment)

Procedure:

A composite specimen is prepared by sewing the textile specimen with a multifibre adjacent

fabric.
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The composite specimen is placed in a stainless steel container with the specified amount of

washing solution and stainless steel balls.

The container is heated to the specified temperature (e.g., 40°C, 60°C) and agitated for a

specified time (e.g., 30 minutes).

The composite specimen is then removed, rinsed, and dried.

The change in color of the specimen and the staining of each type of fiber in the multifibre

adjacent fabric are assessed using the Grey Scales.

Color Fastness to Rubbing (ISO 105-X12)
Principle: A specimen of the textile is rubbed with a dry and a wet cotton rubbing cloth. The

staining of the rubbing cloths is then assessed.

Apparatus:

Crockmeter (rubbing fastness tester)

Standard cotton rubbing cloth

Grey Scale for assessing staining

Procedure:

Dry Rubbing: A dry rubbing cloth is fixed to the rubbing finger of the crockmeter. The

specimen is placed on the base of the crockmeter, and the finger is moved back and forth 10

times with a specified pressure.

Wet Rubbing: A rubbing cloth is wetted with distilled water to a specified pickup percentage

and the test is repeated as for dry rubbing.

The staining of the dry and wet rubbing cloths is assessed using the Grey Scale for staining.

Signaling Pathways and Experimental Workflows
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The following diagram illustrates the logical workflow for comparing the performance of direct

dyes on different fabric types.

Workflow for Direct Dye Performance Comparison

Experimental Setup

Dyeing Process
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Data Analysis and Comparison
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Light Fastness
(ISO 105-B02)

Wash Fastness
(ISO 105-C06)

Rubbing Fastness
(ISO 105-X12)

Collect Fastness Ratings

Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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